Cas no 2098107-08-3 (4-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)aniline)

• Product Name: 4-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)aniline
• CAS No: 2098107-08-3
• MF: C₁₂H₁₆F₂N₂O
• MW: 242.265049934387
• CID: 5725961
• PubChem ID: 121204121
• Update Time: 2025-10-29

4-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-[4,4-difluoro-2-(methoxymethyl)pyrrolidin-1-yl]aniline
• 4-(4,4-difluoro-2-(methoxymethyl)pyrrolidin-1-yl)aniline
• AKOS026712410
• F1907-8067
• 2098107-08-3
• 4-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)aniline

• Inchi： 1S/C12H16F2N2O/c1-17-7-11-6-12(13,14)8-16(11)10-4-2-9(15)3-5-10/h2-5,11H,6-8,15H2,1H3
• InChI Key： JJGWXESCIBASCV-UHFFFAOYSA-N
• SMILES： FC1(CN(C2C=CC(=CC=2)N)C(COC)C1)F

Computed Properties

• Exact Mass: 242.12306946g/mol
• Monoisotopic Mass: 242.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.5Ų

Additional information on 4-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)aniline

Introduction to 4-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)aniline (CAS No. 2098107-08-3)

4-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)aniline is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2098107-08-3, belongs to a class of molecules that exhibit promising properties for further research and development in drug discovery. The presence of fluorine atoms and a pyrrolidine ring in its structure contributes to its distinct chemical behavior, making it a subject of interest for synthetic chemists and biologists alike.

The molecular structure of 4-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)aniline consists of an aniline moiety linked to a pyrrolidine derivative. The pyrrolidine ring is substituted with two fluorine atoms at the 4-position and a methoxymethyl group at the 2-position, which are key functional groups that influence its reactivity and biological interactions. This configuration suggests that the compound may possess properties such as lipophilicity, metabolic stability, and the ability to interact with biological targets in specific ways.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced binding affinity and metabolic stability compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to improve pharmacokinetic profiles, leading to more effective drug candidates. The fluorine atoms in 4-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)aniline may contribute to its stability under physiological conditions and enhance its interaction with biological receptors.

The methoxymethyl group in the pyrrolidine ring adds another layer of complexity to the compound's chemical behavior. This group can participate in hydrogen bonding interactions and may influence the compound's solubility and bioavailability. Additionally, the methoxymethyl group could serve as a handle for further chemical modifications, allowing researchers to explore new derivatives with tailored properties.

Recent studies have begun to explore the potential applications of 4-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)aniline in various therapeutic areas. For instance, its structural features suggest that it may have utility as an intermediate in the synthesis of more complex pharmacophores. Researchers have also hypothesized that this compound could exhibit inhibitory activity against certain enzymes or receptors involved in diseases such as cancer or inflammation.

The synthesis of 4-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)aniline presents unique challenges due to the presence of sensitive functional groups. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been employed to construct the desired molecular framework efficiently.

One of the most compelling aspects of studying 4-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)aniline is its potential as a building block for novel drug candidates. By leveraging its structural features, researchers can design molecules with enhanced pharmacological properties. For example, modifications to the pyrrolidine ring or the aniline moiety could lead to compounds with improved selectivity or reduced toxicity.

The aniline group in 4-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)aniline is particularly noteworthy due to its ability to form hydrogen bonds and participate in metal coordination interactions. These properties make it a valuable component in designing molecules that can interact with biological targets such as proteins or nucleic acids. Additionally, the aniline group can be further functionalized through techniques such as sulfonation or acylation to create derivatives with specific biological activities.

In conclusion, 4-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)aniline (CAS No. 2098107-08-3) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable tool for synthetic chemists and biologists seeking to develop new therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that 4-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)aniline will play an increasingly important role in drug discovery and development.